Cas no 62449-88-1 (Benzene, 1-hexyl-4-propyl-)

• Product Name: Benzene, 1-hexyl-4-propyl-
• CAS No: 62449-88-1
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 444485
• PubChem ID: 21293781
• Update Time: 2025-04-19

Benzene, 1-hexyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-hexyl-4-propyl-
• 1-hexyl-4-propylbenzene
• p-n-Hexyl-n-propylbenzol
• 62449-88-1
• DTXSID10612077

• Inchi： 1S/C15H24/c1-3-5-6-7-9-15-12-10-14(8-4-2)11-13-15/h10-13H,3-9H2,1-2H3
• InChI Key： RRIQMBHDSPIGBZ-UHFFFAOYSA-N
• SMILES： C(CC1C=CC(=CC=1)CCC)CCCC

Computed Properties

• Exact Mass: 204.18792
• Monoisotopic Mass: 204.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0